![molecular formula C13H15N3OS B1236053 3-ethyl-2-sulfanylidene-6,7,8,9-tetrahydro-1H-pyrimido[4,5-b]quinolin-4-one](/img/structure/B1236053.png)
3-ethyl-2-sulfanylidene-6,7,8,9-tetrahydro-1H-pyrimido[4,5-b]quinolin-4-one
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Overview
Description
3-ethyl-2-sulfanylidene-6,7,8,9-tetrahydro-1H-pyrimido[4,5-b]quinolin-4-one is a pyridopyrimidine.
Scientific Research Applications
Synthesis and Biological Activities
3-ethyl-2-sulfanylidene-6,7,8,9-tetrahydro-1H-pyrimido[4,5-b]quinolin-4-one and its derivatives have been extensively explored in the field of medicinal chemistry. These compounds have been synthesized through various innovative methods, often involving microwave-assisted one-pot synthesis. Such compounds serve as key intermediates for further chemical transformations, ultimately leading to the creation of nucleoside analogs and other biologically active molecules (Hafez, Al-Hussain, & El-Gazzar, 2016). These synthesized compounds have demonstrated promising anti-inflammatory, anticancer, analgesic, anti-oxidant, and antimicrobial properties, making them significant in the development of novel therapeutic agents (El-Gazzar, Hafez, & Nawwar, 2009).
Antimicrobial and Antioxidant Properties
The antimicrobial activities of these compounds are noteworthy. They have been found to exhibit significant activity against various strains of bacteria and fungi. Moreover, certain derivatives have shown potent antioxidant properties, rivaling conventional antioxidants like ascorbic acid. This dual antimicrobial and antioxidant functionality opens up potential applications in treating infections and managing oxidative stress-related conditions (Vartale, Halikar, & Pawar, 2013).
Structural and Chemical Analysis
The structural intricacies of these compounds have also been studied extensively. For instance, hydrogen-bonded ribbons and different ring types have been observed in the crystal structures, revealing the complex and fascinating nature of these molecules. Such detailed structural analysis aids in understanding the chemical properties and potential reactivity patterns of these compounds, which is crucial for their application in drug design and other chemical syntheses (Sarojini, Yathirajan, Hosten, Betz, & Glidewell, 2015).
Photodiode Applications
Interestingly, derivatives of this compound have also been explored for non-biological applications such as in the fabrication of organic photodiodes. These compounds have unique optical behaviors and responses, making them suitable for use in nanostructured films for photodiode applications. This highlights the versatility of these compounds and their potential in various scientific and industrial fields (Elkanzi, Farag, Roushdy, & Mansour, 2020).
Properties
Molecular Formula |
C13H15N3OS |
---|---|
Molecular Weight |
261.34 g/mol |
IUPAC Name |
3-ethyl-2-sulfanylidene-6,7,8,9-tetrahydro-1H-pyrimido[4,5-b]quinolin-4-one |
InChI |
InChI=1S/C13H15N3OS/c1-2-16-12(17)9-7-8-5-3-4-6-10(8)14-11(9)15-13(16)18/h7H,2-6H2,1H3,(H,14,15,18) |
InChI Key |
RYMPDWNZCQXSCM-UHFFFAOYSA-N |
SMILES |
CCN1C(=O)C2=C(NC1=S)N=C3CCCCC3=C2 |
Canonical SMILES |
CCN1C(=O)C2=C(NC1=S)N=C3CCCCC3=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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